Cas no 58416-04-9 (2,5-dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate)

• Product Name: 2,5-dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate
• CAS No: 58416-04-9
• MF: C₈H₈O₆S
• MW: 232.210521697998
• MDL: MFCD01860087
• CID: 57264
• PubChem ID: 350052
• Update Time: 2025-05-24

2,5-dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate
• Dimethyl 3,4-Dihydroxy-2,5-thiophenedicarboxylate
• 3,4-DIHYDROXY-THIOPHENE-2,5-DICARBOXYLIC ACID DIMETHYL ESTER
• 3,4-Dihydroxy-2,5-thiophenedicarboxylic Acid Dimethyl Ester
• ZZVINKJCOXPIKL-UHFFFAOYSA-N
• AK114108
• 2,5-bis[hydroxy(methoxy)methylidene]thiolane-3,4-dione
• 2,5-Thiophenedicarboxylic acid, 3,4-dihydroxy-, dimethyl ester
• 2,5-Thiophenedicarboxylic acid, 3,4-dihydroxy-, 2,5-dimethyl ester
• methyl 3,4-dihydroxy-5-(methoxycarbonyl)thiophene-2-carboxylate
• NSC506238
• 2,5-dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate
• FT-0625057
• CS-0169588
• DTXSID70325414
• EN300-26129
• AS-15530
• D3682
• 3,4-Dihydroxy-thiophene-2,5-dicarboxylic acid dimethylester
• AC-25755
• dimethyl3,4-dihydroxythiophene-2,5-dicarboxylate
• Z221429222
• A831870
• bis[hydroxy(methoxy)methylidene]thiolane-3,4-dione
• HMS1375L07
• AMY12161
• 3,4-Dihydroxy-thiophene-2,5-dicarboxylic aciddimethyl ester
• SR-01000533085-1
• E10079
• 1955564-21-2
• NSC-506238
• SR-01000533085
• MFCD01860087
• ChemDiv2_002361
• AKOS015898877
• AKOS001298008
• 58416-04-9
• AI-942/25034793
• Dimethyl 3,4-dihydroxy-2,5-thiophenedicarboxylate #
• SCHEMBL1086028
• STK677339
• DB-081091

• MDL： MFCD01860087
• Inchi： 1S/C8H8O6S/c1-13-7(11)5-3(9)4(10)6(15-5)8(12)14-2/h9-10H,1-2H3
• InChI Key： ZZVINKJCOXPIKL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C(=C1C(=O)OC)O)O

Computed Properties

• Exact Mass: 232.00400
• Monoisotopic Mass: 232.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 2.4
• Topological Polar Surface Area: 121

Experimental Properties

• Color/Form: Not determined
• Density: 1.5±0.1 g/cm3
• Melting Point: 180.0 to 184.0 deg-C
• Boiling Point: 378.6±37.0 °C at 760 mmHg
• Flash Point: 182.7±26.5 °C
• Refractive Index: 1.601
• PSA: 121.30000
• LogP: 0.73250
• Solubility: water
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2,5-dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 2,5-dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate

2,5-Dimethyl 3,4-Dihydroxythiophene-2,5-Dicarboxylate: A Comprehensive Overview

The compound with CAS No. 58416-04-9, commonly referred to as 2,5-dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and versatile applications. Recent studies have highlighted its potential in various domains, including drug delivery systems and advanced materials development.

The thiophene ring at the core of this molecule plays a pivotal role in its electronic properties. The presence of hydroxyl groups at positions 3 and 4 introduces hydrophilic characteristics, while the methyl groups at positions 2 and 5 contribute to hydrophobicity. This balance of hydrophilic and hydrophobic moieties makes the compound an excellent candidate for amphiphilic materials. Researchers have explored its use in creating self-assembling structures, which are crucial for applications such as drug encapsulation and delivery.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2,5-dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been documented in several peer-reviewed journals, underscoring its reliability and reproducibility.

In terms of biological applications, this compound has shown promise as a precursor for bioactive molecules. Its ability to undergo various functional group transformations allows for the creation of derivatives with tailored pharmacological properties. For instance, researchers have successfully synthesized analogs with enhanced antioxidant activity, which could be beneficial in combating oxidative stress-related diseases.

The electronic properties of 2,5-dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate make it an attractive candidate for use in organic electronics. Its conjugated system facilitates charge transport, a property that is highly desirable in materials such as conductive polymers and organic semiconductors. Recent studies have explored its integration into flexible electronics, paving the way for innovative applications in wearable technology.

Moreover, the compound's ability to form stable complexes with metal ions has opened new avenues for catalysis research. By coordinating with transition metals such as copper or zinc, it can act as a ligand in catalytic systems. This property has been leveraged in the development of eco-friendly catalysts for organic transformations.

In conclusion, 2,5-dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate (CAS No. 58416-04-9) is a multifaceted compound with a wide range of potential applications. Its unique structure and tunable properties make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new possibilities for this molecule, its role in advancing science and technology is likely to grow even further.